N-((4-cyclohexylthiazol-2-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C16H20N4O2S/c1-20-15(21)8-7-12(19-20)16(22)17-9-14-18-13(10-23-14)11-5-3-2-4-6-11/h7-8,10-11H,2-6,9H2,1H3,(H,17,22)
• InChI Key: NCKXTTDPHYBPCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=NC(=CS2)C3CCCCC3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

The compound is a complex organic molecule that likely contains a thiazole ring and a pyridazine ring based on its name. Thiazole is a type of heterocyclic compound that consists of a five-membered C3NS ring. Pyridazine is a diazine with the nitrogen atoms at positions 1 and 2 in the ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine.

Future Directions

The development of new synthetic strategies and designing of new derivatives should be based on the most recent knowledge emerging from the latest research. Further studies could focus on evaluating the biological activities of this compound and similar compounds, potentially leading to the development of new drugs.